Cas no 920219-33-6 (1-(4-methylbenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(4-methylbenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 920219-33-6
• MF: C₂₃H₂₃N₇O
• MW: 413.475023508072
• CID: 5495952
• Update Time: 2025-10-24

1-(4-methylbenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• (4-methylphenyl)-[4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• 1-(4-methylbenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C23H23N7O/c1-16-3-7-18(8-4-16)23(31)29-13-11-28(12-14-29)21-20-22(25-15-24-21)30(27-26-20)19-9-5-17(2)6-10-19/h3-10,15H,11-14H2,1-2H3
• InChI Key： KAQLCRORWDKWJV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1)(N1CCN(C2N=CN=C3N(C4=CC=C(C)C=C4)N=NC3=2)CC1)=O

Additional information on 1-(4-methylbenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Compound CAS No. 920219-33-6: 1-(4-Methylbenzoyl)-4-3-(4-Methylphenyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-Ylpiperazine

The compound with CAS No. 920219-33-6, known as 1-(4-methylbenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylpiperazine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a piperazine ring fused with a triazolopyrimidine moiety, which is further substituted with a 4-methylbenzoyl group and a 4-methylphenyl group. These substituents contribute to the compound's stability, bioavailability, and interaction with biological targets.

Recent studies have highlighted the triazolopyrimidine core as a versatile scaffold for drug design. This heterocyclic structure is known for its ability to form hydrogen bonds and interact with various protein pockets, making it an attractive candidate for targeting enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. The piperazine ring, on the other hand, enhances the molecule's flexibility and ability to adopt conformations that facilitate binding to target molecules.

The 4-methylbenzoyl group attached to the piperazine ring plays a crucial role in modulating the compound's pharmacokinetic properties. This substituent not only increases lipophilicity but also improves the molecule's solubility in biological membranes. Similarly, the 4-methylphenyl group contributes to the compound's stability by reducing oxidative degradation and enhancing its resistance to metabolic processes.

Emerging research has demonstrated that this compound exhibits potent inhibitory activity against several key enzymes implicated in cancer progression. For instance, studies have shown that it can effectively inhibit the activity of kinases such as PI3K/AKT/mTOR, which are critical regulators of cell growth and survival. Additionally, the compound has shown promise in modulating the activity of histone deacetylases (HDACs), which are involved in epigenetic regulation and cancer development.

Another area of interest is the compound's potential as a neuroprotective agent. Preclinical studies have indicated that it can mitigate oxidative stress and reduce inflammation in neuronal cells, suggesting its potential application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier (BBB) further underscores its suitability for central nervous system (CNS) applications.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques such as Suzuki coupling and Stille coupling reactions. These methods ensure high yields and excellent purity levels, making the compound suitable for both preclinical and clinical studies. The use of microwave-assisted synthesis has also been explored to optimize reaction conditions and reduce production time.

In terms of safety profile, preliminary toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are required to fully characterize its safety profile and establish its suitability for long-term use in humans.

Given its unique combination of structural features and biological activities, CAS No. 920219-33-6 represents a promising lead compound for drug development efforts targeting a wide range of therapeutic areas. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring its efficacy in various disease models.